Cas no 111112-96-0 (4-(3-chloropropyl)-2,6-dimethylphenol)

• Product Name: 4-(3-chloropropyl)-2,6-dimethylphenol
• CAS No: 111112-96-0
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 2606861
• PubChem ID: 585493
• Update Time: 2025-04-21

4-(3-chloropropyl)-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloropropyl)-2,6-dimethylphenol
• DTXCID30293968
• DTXSID70342888
• 111112-96-0

• Inchi： 1S/C11H15ClO/c1-8-6-10(4-3-5-12)7-9(2)11(8)13/h6-7,13H,3-5H2,1-2H3
• InChI Key： AZFRDNMOBIVWDY-UHFFFAOYSA-N
• SMILES： ClCCCC1C=C(C)C(=C(C)C=1)O

Computed Properties

• Exact Mass: 198.0811428g/mol
• Monoisotopic Mass: 198.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols